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Compound of Interest

Compound Name: Biotin-PEG2-C2-iodoacetamide

Cat. No.: B3121766 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive information on Biotin-PEG2-C2-
iodoacetamide, a versatile reagent for bioconjugation, particularly in the fields of proteomics

and drug discovery. This document details its suppliers, key technical data, experimental

protocols for protein labeling, and its application in Proteolysis Targeting Chimeras (PROTACs).

Supplier and Catalog Information
Biotin-PEG2-C2-iodoacetamide is available from several reputable suppliers, ensuring

accessibility for researchers worldwide.

Supplier Catalog Number

TargetMol T17565[1][2]

MedChem Express HY-140941[3]

Immunomart T17565

Technical Data Summary
Key quantitative data for Biotin-PEG2-C2-iodoacetamide are summarized below for easy

reference and comparison.
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Property Value

CAS Number 292843-75-5[1][2][3]

Molecular Formula C18H31IN4O5S[3]

Molecular Weight 542.43 g/mol [3]

Purity

>98% (varies by supplier, e.g., 98.23% from

MedChem Express, 99.85% from Immunomart)

[2][3]

Appearance Solid

Storage Conditions
Pure form: -20°C for up to 3 years. In solvent:

-80°C for up to 1 year.[1]

Core Applications and Signaling Pathways
Biotin-PEG2-C2-iodoacetamide is a key reagent in two significant areas of research: as a

linker in the synthesis of PROTACs and for the specific biotinylation of proteins and other

molecules.

PROTAC Signaling Pathway
Biotin-PEG2-C2-iodoacetamide serves as a PEG-based linker in the construction of

PROTACs.[1][2][3][4] PROTACs are bifunctional molecules that recruit a target protein to an E3

ubiquitin ligase, leading to the ubiquitination and subsequent degradation of the target protein

by the proteasome. The diagram below illustrates this mechanism.
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Caption: The PROTAC mechanism of targeted protein degradation.

Protein Biotinylation
The iodoacetamide group of Biotin-PEG2-C2-iodoacetamide reacts specifically with sulfhydryl

groups (-SH) on cysteine residues within proteins, forming a stable thioether bond. This

specificity allows for the precise biotinylation of proteins for various downstream applications

such as purification, detection, and interaction studies.

Experimental Protocols
The following is a detailed protocol for the biotinylation of a protein using Biotin-PEG2-C2-
iodoacetamide. This protocol is adapted from standard procedures for thiol-reactive

biotinylation reagents.

Materials
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Biotin-PEG2-C2-iodoacetamide

Protein of interest containing cysteine residues

Reaction Buffer: 50 mM Tris, 150 mM NaCl, pH 7.2-7.5

Reducing agent (optional, for reducing disulfide bonds): Dithiothreitol (DTT) or Tris(2-

carboxyethyl)phosphine (TCEP)

Quenching Buffer: 1 M Tris-HCl, pH 8.0

Desalting column or dialysis tubing for removal of excess reagent

Anhydrous Dimethylformamide (DMF) or Dimethyl sulfoxide (DMSO) to dissolve the

biotinylation reagent

Experimental Workflow
The general workflow for protein biotinylation is depicted below.
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Caption: General workflow for protein biotinylation.

Detailed Procedure
Preparation of Biotinylation Reagent: Immediately before use, dissolve the Biotin-PEG2-C2-
iodoacetamide in anhydrous DMF or DMSO to a stock concentration of 10-20 mM.
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Preparation of Protein Solution: Dissolve the protein of interest in the Reaction Buffer to a

final concentration of 1-5 mg/mL.

(Optional) Reduction of Disulfide Bonds: If the target cysteine residues are involved in

disulfide bonds, they must first be reduced. Add a 10-fold molar excess of DTT or TCEP to

the protein solution and incubate for 30-60 minutes at room temperature. Remove the

reducing agent using a desalting column.

Biotinylation Reaction: Add a 10- to 20-fold molar excess of the dissolved Biotin-PEG2-C2-
iodoacetamide to the protein solution. The optimal molar ratio may need to be determined

empirically.

Incubation: Incubate the reaction mixture for 1-2 hours at room temperature or overnight at

4°C. Protect the reaction from light.

Quenching: Stop the reaction by adding a quenching buffer containing a thiol, such as 2-

mercaptoethanol or DTT, to a final concentration of 10-20 mM. Alternatively, add Tris-HCl to

quench unreacted iodoacetamide. Incubate for 15-30 minutes at room temperature.

Purification: Remove excess, unreacted biotinylation reagent and byproducts by dialysis

against an appropriate buffer (e.g., PBS) or by using a desalting column.

Storage: Store the purified biotinylated protein at -20°C or -80°C for long-term use.

This guide provides a foundational understanding of Biotin-PEG2-C2-iodoacetamide and its

applications. Researchers are encouraged to optimize protocols for their specific proteins and

experimental systems.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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